Cas no 2580238-76-0 (Ethyl 4-amino-5,6,7,8-tetrahydrophthalazine-1-carboxylate)

• Product Name: Ethyl 4-amino-5,6,7,8-tetrahydrophthalazine-1-carboxylate
• CAS No: 2580238-76-0
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 5662671
• PubChem ID: 165892419
• Update Time: 2025-11-07

Ethyl 4-amino-5,6,7,8-tetrahydrophthalazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27733151
• ethyl 4-amino-5,6,7,8-tetrahydrophthalazine-1-carboxylate
• 2580238-76-0
• Ethyl 4-amino-5,6,7,8-tetrahydrophthalazine-1-carboxylate

• Inchi： 1S/C11H15N3O2/c1-2-16-11(15)9-7-5-3-4-6-8(7)10(12)14-13-9/h2-6H2,1H3,(H2,12,14)
• InChI Key： HLMMMJMYQCFTQX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C2C(=C(N)N=N1)CCCC2)=O

Computed Properties

• Exact Mass: 221.116426730g/mol
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.1Ų

Additional information on Ethyl 4-amino-5,6,7,8-tetrahydrophthalazine-1-carboxylate

Ethyl 4-amino-5,6,7,8-tetrahydrophthalazine-1-carboxylate (CAS No. 2580238-76-0): A Comprehensive Overview

Ethyl 4-amino-5,6,7,8-tetrahydrophthalazine-1-carboxylate (CAS No. 2580238-76-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the phthalazine class of heterocyclic aromatic compounds, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of Ethyl 4-amino-5,6,7,8-tetrahydrophthalazine-1-carboxylate makes it a valuable scaffold for the development of novel drugs targeting various diseases.

The chemical structure of Ethyl 4-amino-5,6,7,8-tetrahydrophthalazine-1-carboxylate consists of a phthalazine ring system substituted with an amino group at the 4-position and a carboxylate ester at the 1-position. This configuration provides multiple sites for functionalization, allowing chemists to modify the compound's properties and tailor its biological activity. The presence of both amino and carboxylate functional groups also makes it a versatile intermediate in organic synthesis, enabling the preparation of more complex molecules.

In recent years, there has been growing interest in phthalazine derivatives due to their potential pharmacological effects. Research has shown that compounds within this class exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Specifically, studies have highlighted the therapeutic potential of Ethyl 4-amino-5,6,7,8-tetrahydrophthalazine-1-carboxylate in modulating immune responses and inhibiting the growth of certain cancer cell lines.

One of the most compelling aspects of Ethyl 4-amino-5,6,7,8-tetrahydrophthalazine-1-carboxylate is its ability to interact with biological targets in a highly specific manner. The phthalazine ring system is known to bind effectively with various enzymes and receptors involved in cellular signaling pathways. This specificity is crucial for developing drugs that can target specific diseases without causing unintended side effects. For instance, recent studies have demonstrated that derivatives of phthalazine can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain.

The pharmacological activity of Ethyl 4-amino-5,6,7,8-tetrahydrophthalazine-1-carboxylate has been further explored in preclinical studies. These studies have shown that the compound can modulate immune cell function by interacting with receptors such as Toll-like receptors (TLRs) and interleukin receptors (ILRs). By doing so, it can influence the production of cytokines and other signaling molecules that regulate immune responses. This makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its immunomodulatory effects, Ethyl 4-amino-5,6,7,8-tetrahydrophthalazine-1-carboxylate has shown potential in cancer research. Studies have indicated that the compound can induce apoptosis (programmed cell death) in certain cancer cell lines by disrupting critical cellular pathways involved in tumor growth and survival. Specifically, research has focused on its ability to inhibit the activity of kinases such as cyclin-dependent kinases (CDKs) and protein kinase C (PKC). By targeting these kinases, Ethyl 4-amino-5,6,7,8-tetrahydrophthalazine-1-carboxylate may be able to slow down or halt the progression of cancer cells.

The synthesis of Ethyl 4-amino-5,6,7,8-tetrahydrophthalazine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as esterification and amination. Advances in synthetic methodologies have enabled chemists to produce this compound more efficiently and on larger scales.

The chemical properties of Ethyl 4-amino-5,6,7,8-tetrahydrophthalazine-1-carboxylate make it suitable for various applications in pharmaceutical research. Its stability under different conditions allows for its use in both laboratory settings and industrial processes. Additionally， its solubility profile enables it to be formulated into different drug delivery systems，such as oral tablets or injectable solutions，making it more accessible for therapeutic use.

The safety profile of Ethyl 4-amino-5，6，7，8-tetrahydrophthalazine-l-carboxylete is another critical aspect that has been thoroughly evaluated through preclinical studies。These studies have assessed its toxicity、sensitization potential、and other adverse effects。The results have generally shown that the compound is well-tolerated at therapeutic doses，with minimal side effects。However，as with any pharmaceutical compound，further clinical trials are necessary to fully understand its safety profile in human populations。

The future prospects for Ethyl 4-amino-5，6，7，8-tetrahydrophthalazine-l-carboxylete are promising，with ongoing research aimed at expanding its therapeutic applications。Investigators are exploring new synthetic strategies to improve its bioavailability、reduce costs、and enhance its efficacy。Additionally，the development of novel derivatives based on this scaffold could lead to even more targeted therapies for various diseases。

In conclusion，Ethyl 4-amino-5，6，7，8-tetrahydrophthalazine-l-carboxylete(CAS No.2580238760) is a multifaceted compound with significant potential in pharmaceutical applications。Its unique chemical structure、biological activities、and synthetic versatility make it an attractive candidate for drug development。With continued research and clinical trials，《Ethyl 4-amino -5，6 ，7 ，8 -tetrahy droph thalazi ne-l -car box ylate》has the promise to contribute to advancements in medicine and improve patient outcomes。